Cas no 2171799-19-0 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid)

• Product name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171799-19-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6246298
• PubChem ID: 165545206

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-2-methylbutanoic acid
• 2171799-19-0
• EN300-1491402

• Inchi： 1S/C26H32N2O5/c1-5-26(4,24(30)31)15-27-23(29)16(2)17(3)28-25(32)33-14-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22H,5,14-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OQKISJAXWFMRSQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid

Recent Advances in the Study of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2171799-19-0)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2171799-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and branched alkyl chains, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the incorporation of this compound into peptide chains has been shown to enhance the efficiency and yield of the synthesis process. A 2023 study published in the Journal of Peptide Science demonstrated that the steric hindrance provided by the branched alkyl chains in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid improves the selectivity of coupling reactions, reducing the formation of byproducts and improving the purity of the final peptide product.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential use in drug delivery systems. A recent study in the journal Biomaterials Science explored its incorporation into self-assembling hydrogels, which could serve as carriers for controlled drug release. The hydrophobic nature of the Fmoc group and the branched alkyl chains were found to contribute to the stability of the hydrogel matrix, while the carboxylic acid moiety allowed for further functionalization with therapeutic agents. This dual functionality makes the compound a promising candidate for the development of novel drug delivery platforms.

Further research has also examined the biological activity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid and its derivatives. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Although the exact mechanism of action remains under investigation, these findings suggest potential applications in the development of anti-inflammatory agents.

In conclusion, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-2-methylbutanoic acid (CAS: 2171799-19-0) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug delivery, and as a potential therapeutic agent highlight its broad utility. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in pharmaceutical development.